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Compound of Interest

Compound Name: Ethylparaben-d5

Cat. No.: B030033 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive safety, handling, and storage guidelines

for Ethylparaben-d5. The information presented is intended to support researchers, scientists,

and drug development professionals in the safe and effective use of this isotopically labeled

compound.

Compound Identification and Properties
Ethylparaben-d5 is a deuterated form of Ethylparaben, a widely used antimicrobial

preservative. The deuterium labeling makes it a valuable internal standard in analytical studies,

particularly in mass spectrometry-based methods, for the accurate quantification of

Ethylparaben in various matrices.

Table 1: Chemical and Physical Properties of Ethylparaben-d5 and Ethylparaben
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Property Ethylparaben-d5 Ethylparaben

Chemical Name
1,1,2,2,2-pentadeuterioethyl 4-

hydroxybenzoate
Ethyl 4-hydroxybenzoate

Synonyms

Ethyl-d5 Paraben, 4-

Hydroxybenzoic Acid Ethyl-d5

Ester

Ethyl parahydroxybenzoate,

Nipagin A

CAS Number 126070-21-1 120-47-8[1]

Molecular Formula C₉H₅D₅O₃ C₉H₁₀O₃[1]

Molecular Weight 171.20 g/mol 166.17 g/mol

Appearance Solid powder
Colorless crystals or white

crystalline powder

Melting Point
Not specified, expected to be

similar to Ethylparaben
115-118 °C

Boiling Point
Not specified, expected to be

similar to Ethylparaben
297–298 °C (decomposes)

Solubility
Not specified, expected to be

similar to Ethylparaben
Slightly soluble in water

Safety and Hazard Information
While a specific Safety Data Sheet (SDS) for Ethylparaben-d5 is not readily available from

major suppliers, the safety profile is expected to be very similar to that of Ethylparaben, with the

primary difference being the isotopic composition, which does not alter its chemical reactivity in

a hazardous manner. The following information is derived from SDSs for Ethylparaben and

general knowledge of deuterated compounds.

GHS Hazard Classification (based on Ethylparaben):

Hazard Statements: May cause respiratory irritation. May cause skin and eye irritation.

Precautionary Statements:
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Prevention: Avoid breathing dust. Wash hands thoroughly after handling. Wear protective

gloves/protective clothing/eye protection/face protection.

Response: IF INHALED: Remove person to fresh air and keep comfortable for breathing.

IF ON SKIN: Wash with plenty of water. IF IN EYES: Rinse cautiously with water for

several minutes. Remove contact lenses, if present and easy to do. Continue rinsing. If

irritation persists, get medical advice/attention.

Storage: Store in a well-ventilated place. Keep container tightly closed.

Disposal: Dispose of contents/container in accordance with

local/regional/national/international regulations.

Table 2: Toxicological Data for Ethylparaben

Toxicity Endpoint Value Species Reference

Acute Oral LD50 >3 g/kg Mouse

Acute Oral LD50 >5 g/kg Rabbit

Note: Deuterated compounds are not radioactive and do not pose a radiological hazard.

Handling and Personal Protective Equipment (PPE)
Proper handling procedures are crucial to ensure the safety of laboratory personnel and

maintain the integrity of the compound.

Engineering Controls: Handle Ethylparaben-d5 in a well-ventilated area, preferably in a

chemical fume hood, to minimize inhalation of dust particles.

Personal Protective Equipment (PPE):

Eye/Face Protection: Wear chemical safety goggles or a face shield.

Skin Protection: Wear protective gloves (e.g., nitrile) and a lab coat.
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Respiratory Protection: If handling large quantities or if dust is generated, a NIOSH-

approved respirator may be necessary.

Hygiene Measures: Avoid contact with skin, eyes, and clothing. Do not eat, drink, or smoke

in the laboratory. Wash hands thoroughly after handling.

Storage Guidelines
The primary concern when storing deuterated compounds is to prevent isotopic exchange

(deuterium-hydrogen exchange), which can compromise the isotopic purity of the material.

Temperature: Store in a tightly sealed container in a cool, dry, and well-ventilated place. For

long-term storage, refrigeration at 2-8°C or freezing at -20°C is recommended to minimize

degradation and isotopic exchange.

Light: Protect from light by storing in an amber vial or a light-blocking container.

Moisture: Protect from moisture to prevent hydrolysis and potential H/D exchange.

Incompatible Materials: Avoid contact with strong oxidizing agents and strong bases.

Experimental Protocols
General Workflow for Handling and Use
The following diagram illustrates a general workflow for the safe handling and use of

Ethylparaben-d5 in a research setting.
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General Workflow for Ethylparaben-d5 Handling
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Caption: General laboratory workflow for handling Ethylparaben-d5.
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Toxicity Assessment Protocols
The following are summaries of standard OECD guidelines for toxicity testing, which are

relevant for assessing the safety of parabens.

This study provides information on the potential health hazards arising from repeated oral

exposure to a substance for 90 days.

Test System: Typically rats, with at least 10 males and 10 females per dose group.

Dose Administration: The test substance is administered orally via gavage, in the diet, or in

drinking water. At least three dose levels and a control are used.

Observations:

Daily: Clinical signs of toxicity, mortality.

Weekly: Body weight, food and water consumption.

At termination: Hematology, clinical biochemistry, gross necropsy, and histopathology of

organs.

Objective: To determine the No-Observed-Adverse-Effect Level (NOAEL) and identify target

organs.

This test provides information on general systemic toxicity as well as potential effects on male

and female reproductive performance.

Test System: Rats, with at least 10 males and 10 females per group.

Dose Administration: Oral administration for a minimum of four weeks for males and

throughout the study for females (approx. 54 days).

Endpoints: In addition to the observations in TG 408, this study includes evaluation of mating

performance, fertility, gestation length, parturition, and offspring viability and growth.

This guideline provides a comprehensive evaluation of reproductive and developmental effects

from pre- and postnatal exposure.
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Test System: Rodents (P generation and their F1 offspring).

Exposure: Dosing of the P generation starts before mating and continues through weaning of

the F1 generation. F1 offspring are further treated.

Cohorts: The F1 generation is divided into cohorts to assess reproductive/developmental

toxicity, developmental neurotoxicity, and developmental immunotoxicity.

Metabolic and Signaling Pathways
Parabens are known to be metabolized in the body and can interact with endocrine signaling

pathways.

Paraben Metabolism
The primary metabolic pathway for parabens involves hydrolysis to p-hydroxybenzoic acid,

which is then conjugated and excreted.
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Metabolic Pathway of Ethylparaben
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Caption: Simplified metabolic pathway of Ethylparaben.

Potential Endocrine Disruption
Parabens are considered endocrine-disrupting chemicals (EDCs) due to their potential to

interact with estrogen receptors.
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Potential Endocrine Disruption by Parabens
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Caption: Simplified mechanism of potential endocrine disruption by parabens.

Disposal
Dispose of Ethylparaben-d5 and any contaminated materials in accordance with all applicable

federal, state, and local environmental regulations. As deuterated compounds are not

radioactive, they do not require special disposal procedures for radioactivity. However, they

should be treated as chemical waste.

Conclusion
Ethylparaben-d5 is a valuable tool in scientific research. By adhering to the safety, handling,

and storage guidelines outlined in this technical guide, researchers can ensure a safe

laboratory environment and maintain the integrity and purity of this important isotopically

labeled compound. Always consult the most recent Safety Data Sheet for Ethylparaben and

your institution's specific safety protocols before use.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science
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